Cas no 1036492-48-4 ((4-Chlorophenyl)[4-(propan-2-yl)phenyl]methanamine)

• Product Name: (4-Chlorophenyl)[4-(propan-2-yl)phenyl]methanamine
• CAS No: 1036492-48-4
• MF: C₁₆H₁₈ClN
• MW: 259.773823261261
• CID: 6511738
• PubChem ID: 43096526
• Update Time: 2025-10-29

(4-Chlorophenyl)[4-(propan-2-yl)phenyl]methanamine Chemical and Physical Properties

Names and Identifiers

• 1036492-48-4
• AKOS016049070
• AKOS002678318
• (4-chlorophenyl)[4-(propan-2-yl)phenyl]methanamine
• EN300-6482667
• (4-Chlorophenyl)[4-(propan-2-yl)phenyl]methanamine

• Inchi： 1S/C16H18ClN/c1-11(2)12-3-5-13(6-4-12)16(18)14-7-9-15(17)10-8-14/h3-11,16H,18H2,1-2H3
• InChI Key： PWZDXGZJGPWBFH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1C=CC(=CC=1)C(C)C)N

Computed Properties

• Exact Mass: 259.1127773g/mol
• Monoisotopic Mass: 259.1127773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 26Ų

Additional information on (4-Chlorophenyl)[4-(propan-2-yl)phenyl]methanamine

The Chemical Compound CAS No. 1036492-48-4: (4-Chlorophenyl)[4-(propan-2-yl)phenyl]methanamine

The chemical compound with CAS No. 1036492-48-4, commonly referred to as (4-Chlorophenyl)[4-(propan-2-yl)phenyl]methanamine, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a chlorophenyl group and a propan-2-yl-substituted phenyl group connected via a methanamine backbone. The molecule's design allows for versatile reactivity and functionality, making it a valuable component in modern chemical synthesis.

Recent advancements in synthetic chemistry have enabled the efficient production of (4-Chlorophenyl)[4-(propan-2-yl)phenyl]methanamine through innovative methodologies. Researchers have explored the use of catalytic cross-coupling reactions, such as the Suzuki-Miyaura coupling, to construct the molecule's aromatic framework with high precision. These techniques not only enhance the compound's purity but also reduce the environmental footprint of its synthesis process, aligning with current sustainability trends in the chemical industry.

The structural integrity of (4-Chlorophenyl)[4-(propan-2-yl)phenyl]methanamine is further supported by its ability to form stable intermediates during various chemical transformations. For instance, studies have demonstrated its effectiveness as a precursor in the synthesis of advanced materials, including polymeric compounds and functionalized surfaces. The compound's ability to undergo nucleophilic substitution reactions has been particularly noteworthy, enabling its integration into diverse chemical systems.

From an application standpoint, (4-Chlorophenyl)[4-(propan-2-yl)phenyl]methanamine has found utility in pharmaceutical research, where it serves as a building block for bioactive molecules. Its role in drug discovery is underscored by its ability to modulate key biological pathways, making it a promising candidate for therapeutic development. Additionally, the compound has been utilized in agrochemical formulations, contributing to the creation of more effective crop protection agents.

Recent studies have also highlighted the potential of (4-Chlorophenyl)[4-(propan-2-yl)phenyl]methanamine in nanotechnology applications. By incorporating this compound into self-assembling monolayers and nanocomposites, researchers have achieved enhanced material properties such as improved mechanical strength and thermal stability. These findings suggest that the compound could play a pivotal role in advancing next-generation materials science.

In conclusion, (4-Chlorophenyl)[4-(propan-2-yl)phenyl]methanamine (CAS No. 1036492-48-4) stands out as a versatile and innovative chemical entity with broad applicability across multiple disciplines. Its unique structure, coupled with cutting-edge synthetic methods and emerging application areas, positions it as a key player in contemporary chemical research and development.